Cas no 19549-73-6 (3-Heptanol,2,6-dimethyl-)
3-Heptanol,2,6-dimethyl- structure
Product Name:3-Heptanol,2,6-dimethyl-
3-Heptanol,2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptanol,2,6-dimethyl-
- 2,6-DIMETHYL-3-HEPTANOL
- 2,6-dimethylheptan-3-ol
- 2,6-dimethyl-heptan-3-ol
- 3-Heptanol,2,6-dimethyl
- Isopropylisoamylcarbinol
- Isopropyl-isopentyl-carbinol
- SCHEMBL108106
- AKOS010911886
- FT-0637873
- DTXSID20871294
- XZDMJRIWJSNEGC-UHFFFAOYSA-N
- 19549-73-6
- 3-Heptanol, 2,6-dimethyl-
- NS00096147
-
- Inchi： 1S/C9H20O/c1-7(2)5-6-9(10)8(3)4/h7-10H,5-6H2,1-4H3
- InChI Key： XZDMJRIWJSNEGC-UHFFFAOYSA-N
- SMILES： OC(C(C)C)CCC(C)C
Computed Properties
- Exact Mass: 144.15100
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8170
- Melting Point: 6.15°C (estimate)
- Boiling Point: 171°C
- Refractive Index: 1.4230
- PSA: 20.23000
- LogP: 2.43950
3-Heptanol,2,6-dimethyl- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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